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Compound of Interest

Compound Name: Methylamino-PEG3-azide

Cat. No.: B608985

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of Methylamino-PEG3-azide. Adherence to these guidelines is crucial for ensuring
the integrity and stability of the compound for downstream applications in bioconjugation, click
chemistry, and proteomics research.

Introduction

Methylamino-PEG3-azide is a hydrophilic, heterobifunctional linker molecule widely used in
biomedical research and drug development.[1][2][3][4][5] It features a methylamine group at
one end and an azide group at the other, separated by a flexible polyethylene glycol (PEG)
spacer.[1][2][3][4][5] The methylamine group can react with carboxylic acids and carbonyls,
while the azide group allows for covalent ligation to alkyne-containing molecules via copper-
catalyzed or strain-promoted click chemistry.[1][2][3][4] The PEG linker enhances the solubility
of the molecule in aqueous solutions.[1][2][3][4] Proper preparation of stock solutions is the first
critical step for successful and reproducible experimental outcomes.

Quantitative Data Summary

A summary of the key chemical and physical properties of Methylamino-PEG3-azide is
presented in the table below for quick reference.
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Property Value Reference(s)
Molecular Weight 232.28 g/mol [61[7]
Chemical Formula CoH20N403 [21[6]1[7]
Appearance Liquid [2]

Purity Typically =295% or 298% [718]
Recommended Solvents Water, DMSO, DMF, DCM [3]

Long-term: -20°C; Short-term
Recommended Storage (days to weeks): 0 - 4°C, dry [21[31[8]
and dark.

Safety Precautions and Handling

While Methylamino-PEG3-azide is shipped under ambient temperatures as a non-hazardous
chemical, it contains an azide functional group.[2] Azide compounds are potentially toxic and
should be handled with care.

» Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,
safety glasses, and chemical-resistant gloves.

e Avoid Incompatible Materials: Do not mix with acids, as this can lead to the formation of toxic
hydrazoic acid gas.[9] Avoid contact with heavy metals, as some metal azides are explosive.

[9]
o Work Area: Handle the compound in a well-ventilated area or a chemical fume hood.

» Disposal: Dispose of waste containing azides as hazardous waste according to your
institution's guidelines. Do not pour azide solutions down the drain, as they can react with
lead or copper plumbing to form explosive metal azides.[10]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many applications. Calculations can be adjusted as needed for different
desired concentrations.

4.1. Materials

Methylamino-PEG3-azide (liquid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

4.2. Calculations

o Determine the mass required for a specific volume. Since Methylamino-PEG3-azide is a
liquid, it is often more practical to work with volume based on its density, if provided by the
supplier, or to use the entire contents of a pre-weighed vial. If working from a larger stock,
accurately pipetting small volumes of the viscous liquid may be challenging. For this
example, we will assume the use of a pre-weighed vial containing a known mass (e.g., 10

mg).
o Calculate the volume of solvent needed.
o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

o Example for 10 mg of Methylamino-PEG3-azide:

Mass = 0.010 g

Molecular Weight = 232.28 g/mol

Desired Molarity = 10 mM = 0.010 mol/L

Volume (L) = 0.010 g / (232.28 g/mol * 0.010 mol/L) = 0.004305 L
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= Volume (uL) = 4305 pL

4.3. Step-by-Step Procedure

Equilibrate Reagent: Allow the vial of Methylamino-PEG3-azide to warm to room
temperature before opening to prevent condensation of moisture.

e Solvent Addition: Carefully add the calculated volume (e.g., 4305 pL) of anhydrous DMSO to
the vial containing the Methylamino-PEG3-azide.

» Dissolution: Cap the vial securely and vortex thoroughly until the liquid is completely
dissolved and the solution is homogeneous.

 Aliquoting: For ease of use and to prevent degradation from repeated freeze-thaw cycles,
divide the stock solution into smaller, single-use aliquots in microcentrifuge tubes or amber
vials.

o Storage: Store the aliquots at -20°C for long-term storage.[2][3][8] For short-term use,
solutions may be kept at 4°C for a few days.[2] Ensure vials are tightly sealed to prevent
moisture contamination.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Methylamino-PEG3-
azide stock solution.
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Workflow for Methylamino-PEG3-azide Stock Solution Preparation
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Caption: Workflow for preparing Methylamino-PEG3-azide stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methylamino-PEG3-azide | 1355197-57-7 [chemicalbook.com]

¢ 2. medkoo.com [medkoo.com]

e 3. Methylamino-PEG3-azide, 1355197-57-7 | BroadPharm [broadpharm.com]
¢ 4. tebubio.com [tebubio.com]

e 5. Methylamino-PEG-azide | AxisPharm [axispharm.com]

e 6. Methylamino-PEG3-azide | CO9H20N403 | CID 59887697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. chemscene.com [chemscene.com]

8. Methylamino-PEG3-azide_1355197-57-7_F#i{#3E [xinyanbm.com]
e 9. doe-mbi.ucla.edu [doe-mbi.ucla.edu]

e 10. staticl.squarespace.com [staticl.squarespace.com]
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[https://www.benchchem.com/product/b608985#preparing-methylamino-peg3-azide-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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